N-(3-Chloro-4-fluorophenyl)-N-ethylacetamide

• CAS No.: 137858-19-6
• Molecular Formula: C10H11ClFNO
• Molecular Weight: 215.65 g/mol
• IUPAC Name: N-(3-chloro-4-fluorophenyl)-N-ethylacetamide
• InChI: InChI=1S/C10H11ClFNO/c1-3-13(7(2)14)8-4-5-10(12)9(11)6-8/h4-6H,3H2,1-2H3
• InChI Key: ADQFELCFSUQSSQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC(=C(C=C1)F)Cl)C(=O)C

Description

N-(3-Chloro-4-fluorophenyl)-N-ethylacetamide is a useful research compound. Its molecular formula is C10H11ClFNO and its molecular weight is 215.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-chloro-N-ethyl-4-fluoroaniline (97.4 g, 0.56 mmol) in glacial acetic acid (225 ml) is treated at 5° with acetic anhydride (105 ml, 1.12 mol). The solution is stirred for one hour, then poured on to ice/water (250 ml) and extracted with ethyl acetate (2×200 ml). The combined phases are washed in succession with water (100 ml), 2N sodium hydroxide solution (100 ml), saturated sodium bicarbonate solution (100 ml), water (10 ml) and 10 percent sodium chloride solution (100 ml). The solution is dried over magnesium sulfate and evaporated. The residue is recrystallized from n-hexane. There are obtained 102 g (84.2%) of 3'-chloro-N-ethyl-4'-fluoroacetanilide.